Cas no 833486-92-3 (2-Isobutoxyphenylboronic acid)

2-Isobutoxyphenylboronic acid Properties

Names and Identifiers

• 2-Isobutoxyphenylboronic acid
• [2-(2-methylpropoxy)phenyl]boronic acid
• Boronic acid,B-[2-(2-methylpropoxy)phenyl]-
• B-[2-(2-Methylpropoxy)phenyl]boronic acid (ACI)
• Boronic acid, [2-(2-methylpropoxy)phenyl]- (9CI)
• [2-(2-Methylpropoxy)phenyl]boronic acid
• (2-Isobutoxyphenyl)boronic acid
• 833486-92-3
• AKOS009318396
• 2-(2-METHYLPROPOXY)PHENYLBORONIC ACID
• DB-100826
• 2-Isobutoxyphenylboronicacid
• SCHEMBL1648162
• WROPRHAJDSQMRO-UHFFFAOYSA-N
• MFCD06411371
• FS-4229
• DTXSID10584583
• CS-0174155
• AB25289
• G72473
• +Expand

• MDL： MFCD06411371
• InChIKey： WROPRHAJDSQMRO-UHFFFAOYSA-N
• Inchi： 1S/C10H15BO3/c1-8(2)7-14-10-6-4-3-5-9(10)11(12)13/h3-6,8,12-13H,7H2,1-2H3
• SMILES： OB(C1C(OCC(C)C)=CC=CC=1)O

Computed Properties

• Exact Mass: 194.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.1114245g/mol
• Heavy Atom Count: 14
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 0.40120
• PSA: 49.69000
• Refractive Index: 1.508
• Boiling Point: 344.5±44.0 °C at 760 mmHg
• Melting Point: 83-88 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 162.2±28.4 °C
• Density: 1.1±0.1 g/cm3

2-Isobutoxyphenylboronic acid Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-Isobutoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%